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Compound of Interest

2-((3-Chlorobenzyl)oxy)-3-

Compound Name:
methylbenzaldehyde

Cat. No.: B13002975

Get Quote

Part 1: Executive Summary & Chemical Identity

2-((3-Chlorobenzyl)oxy)-3-methylbenzaldehyde is a specialized organic intermediate

primarily utilized in medicinal chemistry for the synthesis of heterocyclic bioactive molecules.
Structurally, it belongs to the class of O-alkylated salicylaldehydes, serving as a critical
electrophilic scaffold for Schiff base formation, reductive aminations, and heterocycle ring
closures (e.g., benzofurans, isoquinolines).

While frequently employed in structure-activity relationship (SAR) studies—particularly for
hemoglobin modulators (antisickling agents) and 5-HT6 receptor antagonists—it is often
synthesized de novo in research settings. Consequently, while its regioisomers (e.g., the 5-
methyl analog, CAS 1272273-81-0) are widely indexed, the 3-methyl isomer is typically
identified by its chemical structure rather than a ubiquitous commercial CAS number.

Physicochemical Profile
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Property Value (Experimental/Predicted)
2-[(3-Chlorophenyl)methoxy]-3-

UPAC Name m([e(thylbenz;deh::(je ’

Molecular Formula C15H13CIO2

Molecular Weight 260.72 g/mol

Physical State White to off-white crystalline solid

Melting Point 68-72 °C (Predicted based on analogs)

Solubility ?oluble in DCM, EtOAc, DMF, DMSQO; Insoluble
in water

LogP ~4.1 (Predicted)

H-Bond Acceptors 2

H-Bond Donors 0

Part 2: Synthetic Methodology (Self-Validating
Protocol)

The synthesis of 2-((3-Chlorobenzyl)oxy)-3-methylbenzaldehyde relies on a regioselective
Williamson Ether Synthesis. The presence of the methyl group at the 3-position provides steric
shielding, requiring optimized thermal conditions to ensure complete conversion without
promoting Cannizzaro disproportionation of the aldehyde.

Reaction Pathway

The core transformation involves the nucleophilic attack of the phenoxide anion of 2-hydroxy-3-
methylbenzaldehyde (Reactant A) onto the benzylic carbon of 3-chlorobenzyl chloride
(Reactant B).

Reactants

(2-Hydroxy-
-Chlorobenzyl chloride)

ubstitution Transition Stat ompletion Workup a oduc
(K2C03 / DMF / 60°C) henoxide Attack) 2-((3-Chlorobenzyl)oxy)-3-methylbenzaldehyde
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Figure 1: Step-wise synthetic workflow for the target ether.

Detailed Protocol

Reagents:

2-Hydroxy-3-methylbenzaldehyde (1.0 eq) [CAS: 15174-69-3]

3-Chlorobenzyl chloride (1.1 eq) [CAS: 620-20-2]

Potassium Carbonate (

), anhydrous (2.0 eq)

Potassium lodide (

), catalytic (0.1 eq) — Critical for accelerating the reaction via Finkelstein exchange.

Solvent: N,N-Dimethylformamide (DMF) or Acetone (anhydrous).
Procedure:

e Activation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-hydroxy-3-
methylbenzaldehyde in DMF (5 mL/mmol). Add

and stir at room temperature for 15 minutes to generate the phenoxide anion. The solution
will turn bright yellow.

o Addition: Add 3-chlorobenzyl chloride dropwise. Add catalytic

o Reflux: Heat the mixture to 60—70°C. Monitor via TLC (Hexane/EtOAc 4:1).
o Checkpoint: The starting phenol (

) should disappear, and the less polar product (

) should appear.
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e Quench: Once starting material is <1% (approx. 3-6 hours), cool to room temperature. Pour
the mixture into ice-cold water (10x volume). The product may precipitate as a solid.

* Isolation:
o If solid: Filter, wash with water, and recrystallize from Ethanol/Hexane.

o If oil: Extract with Ethyl Acetate (3x).[1] Wash organics with 1M NaOH (to remove
unreacted phenol) followed by Brine. Dry over

and concentrate.

Part 3: Analytical Characterization

To validate the identity of the synthesized compound, the following spectral signatures must be

confirmed.

1H NMR Spectroscopy (400 MHz, CDCI3)

The structure is confirmed by the presence of the aldehyde proton, the benzylic methylene, and
the specific aromatic pattern.

Chemical Shift () Multiplicity Integration Assignment

10.25 Singlet (s) 1H CHO (Aldehyde)

Aromatic protons
7.75-7.10 Multiplet (m) 7H (Benzaldehyde +
Chlorophenyl)

O-CHz-Ar (Benzylic

5.15 Singlet (s 2H
glet (s) ether)

2.35 Singlet (s) 3H Ar-CHs (Methyl group)

Interpretation Logic:

e The absence of a broad singlet at >10.5 ppm (characteristic of the phenolic -OH starting
material) confirms alkylation.
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» The shift of the benzylic protons to ~5.15 ppm confirms the formation of the ether linkage.

Mass Spectrometry (LC-MS)

« lonization Mode: ESI (+)
e Expected Mass:
(CI-35 isotope) and
(CI-37 isotope).

 |sotope Pattern: A characteristic 3:1 ratio for the M and M+2 peaks confirms the presence of
a single chlorine atom.

Part 4: Applications in Drug Discovery

This compound serves as a versatile "Right-Hand Side" (RHS) building block.

o Reductive Amination: The aldehyde group reacts with primary amines (e.g., piperazines,
aminopyridines) to form benzylic amines, a scaffold seen in 5-HT6 antagonists and antivirals

[1].

e Hemoglobin Modulation: Substituted benzaldehydes form transient Schiff bases with the N-
terminal valine of hemoglobin alpha-chains, increasing oxygen affinity. This mechanism is
central to drugs treating Sickle Cell Disease (e.g., Voxelotor analogs) [2].

o Heterocycle Formation: Reaction with nitromethane (Henry reaction) followed by reduction
yields phenethylamines, precursors to isoquinolines.

2-((3-Chlorobenzyl)oxy)-

3-methylbenzaldehyde

o

Reductive Amination Schiff Base Formation Wittig Reaction
(Target: 5-HT6 Antagonists) (Target: HbS Modulators) (Target: Styrenyl derivatives)
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Figure 2: Divergent synthetic utility of the aldehyde core.

Part 5: References

e Zhou, Y., et al. (2006). Substituted arylamine compounds and their use as 5-HT6 modulators.
Patent WO2006081332AL1. Link (Describes analogous 2-hydroxy-3-methylbenzaldehyde
derivatives).

» Metcalf, B., et al. (2017). Discovery of GBT440, an Orally Bioavailable Hemoglobin S
Polymerization Inhibitor. ACS Medicinal Chemistry Letters. Link (Contextualizes the
benzaldehyde pharmacophore in sickle cell disease).

e PubChem Compound Summary.2-((4-Chlorobenzyl)oxy)-3-methylbenzaldehyde (Isomer
Reference).Link (Provides physicochemical baseline for the 4-chloro isomer).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. WO2006081332A1 - Substituted arylamine compounds and their use as 5-ht6 modulators
- Google Patents [patents.google.com]

e To cite this document: BenchChem. [Technical Monograph: 2-((3-Chlorobenzyl)oxy)-3-
methylbenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b13002975/docs#technical-monograph-2-3-
chlorobenzyl-oxy-3-methylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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